Cas no 2192746-68-0 (1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane
• CAS No: 2192746-68-0
• MF: C₁₇H₂₆N₂O₄S
• MW: 354.464343547821
• CID: 5338592
• Update Time: 2025-05-20

1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-((2,5-dimethoxyphenyl)sulfonyl)-1,4-diazepane
• 1-cyclobutyl-4-(2,5-dimethoxyphenyl)sulfonyl-1,4-diazepane
• 1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane

• Inchi： 1S/C17H26N2O4S/c1-22-15-7-8-16(23-2)17(13-15)24(20,21)19-10-4-9-18(11-12-19)14-5-3-6-14/h7-8,13-14H,3-6,9-12H2,1-2H3
• InChI Key： JXMOZHADJHPLRY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 2.1
• Topological Polar Surface Area: 67.5

Additional information on 1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane

Compound CAS No. 2192746-68-0: A Comprehensive Overview of 1-Cyclobutyl-4-(2,5-Dimethoxybenzenesulfonyl)-1,4-Diazepane

The compound CAS No. 2192746-68-0, also known as 1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its structure, synthesis, and recent advancements in its applications.

Structure and Synthesis

The molecular structure of 1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane is characterized by a diazepane ring system, which is a seven-membered ring containing two nitrogen atoms. The cyclobutyl group attached to the diazepane ring adds rigidity and potentially influences the compound's pharmacokinetic properties. The presence of the benzenesulfonyl group at the 4-position introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes the formation of the diazepane ring followed by functionalization with the cyclobutyl and benzenesulfonyl groups. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity while minimizing environmental impact.

Pharmacological Properties

1-Cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane has demonstrated intriguing pharmacological properties in preclinical studies. Its unique structure allows for interactions with various biological targets, making it a candidate for drug development in several therapeutic areas.

Recent research has highlighted its potential as a modulator of ion channels and receptors involved in pain signaling pathways. For instance, studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry suggest that this compound may exhibit analgesic effects without inducing tolerance or dependence.

Applications in Drug Discovery

The compound's ability to interact with multiple biological targets makes it a valuable tool in drug discovery efforts. Researchers are exploring its potential as a lead compound for developing treatments for chronic pain conditions such as neuropathic pain and inflammatory diseases.

In addition to its pharmacological applications, this compound has shown promise in other areas such as materials science and catalysis due to its unique electronic properties.

Future Directions

The future of CAS No. 2192746-68-0 lies in further exploration of its therapeutic potential and optimization of its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this field.

In conclusion, the compound CAS No. 2192746-68-0 (1-cyclobutyl-4-(2,5-dimethoxybenzenesulfonyl)-1,4-diazepane) represents a significant advancement in organic chemistry with broad implications for drug discovery and beyond.